(8S,9S,10R,13S,14S,17S)-N-[2,5-Bis(trifluoromethyl)phenyl]-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxamide
(8S,9S,10R,13S,14S,17S)-N-[2,5-Bis(trifluoromethyl)phenyl]-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxamide
Brand Name:
Vulcanchem
CAS No.:
164656-19-3
VCID:
VC0146186
InChI:
InChI=1S/C28H31F6NO2/c1-25-11-9-17(36)13-15(25)3-5-18-19-7-8-22(26(19,2)12-10-20(18)25)24(37)35-23-14-16(27(29,30)31)4-6-21(23)28(32,33)34/h4,6,13-14,18-20,22H,3,5,7-12H2,1-2H3,(H,35,37)/t18-,19-,20-,22+,25-,26-/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)NC4=C(C=CC(=C4)C(F)(F)F)C(F)(F)F)CCC5=CC(=O)CCC35C
Molecular Formula:
C28H31F6NO2
Molecular Weight:
527.5 g/mol
(8S,9S,10R,13S,14S,17S)-N-[2,5-Bis(trifluoromethyl)phenyl]-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxamide
CAS No.: 164656-19-3
Reference Standards
VCID: VC0146186
Molecular Formula: C28H31F6NO2
Molecular Weight: 527.5 g/mol
![(8S,9S,10R,13S,14S,17S)-N-[2,5-Bis(trifluoromethyl)phenyl]-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxamide - 164656-19-3](/images/no_structure.jpg)
| CAS No. | 164656-19-3 |
|---|---|
| Product Name | (8S,9S,10R,13S,14S,17S)-N-[2,5-Bis(trifluoromethyl)phenyl]-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxamide |
| Molecular Formula | C28H31F6NO2 |
| Molecular Weight | 527.5 g/mol |
| IUPAC Name | (8S,9S,10R,13S,14S,17S)-N-[2,5-bis(trifluoromethyl)phenyl]-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxamide |
| Standard InChI | InChI=1S/C28H31F6NO2/c1-25-11-9-17(36)13-15(25)3-5-18-19-7-8-22(26(19,2)12-10-20(18)25)24(37)35-23-14-16(27(29,30)31)4-6-21(23)28(32,33)34/h4,6,13-14,18-20,22H,3,5,7-12H2,1-2H3,(H,35,37)/t18-,19-,20-,22+,25-,26-/m0/s1 |
| Standard InChIKey | FKERXIWUYAOAFY-YICXHFHNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)NC4=C(C=CC(=C4)C(F)(F)F)C(F)(F)F)CCC5=CC(=O)CC[C@]35C |
| SMILES | CC12CCC3C(C1CCC2C(=O)NC4=C(C=CC(=C4)C(F)(F)F)C(F)(F)F)CCC5=CC(=O)CCC35C |
| Canonical SMILES | CC12CCC3C(C1CCC2C(=O)NC4=C(C=CC(=C4)C(F)(F)F)C(F)(F)F)CCC5=CC(=O)CCC35C |
| PubChem Compound | 15871213 |
| Last Modified | Nov 11 2021 |
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